Cas no 13064-83-0 (trans-4-methylcyclohexane-1-carboxylic acid)

trans-4-methylcyclohexane-1-carboxylic acid Properties

Names and Identifiers

• trans-4-Methylcyclohexanecarboxylic acid
• trans-4-methyl-1-cyclohexanecarboxylic acid
• (1r,4r)-4-methylcyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 4-methyl-, trans-
• TRANS-4-METHYL HEXAHYDROBENZOIC ACID
• trans-4-Methylcycloh
• trans-4-Methylcyclohexanec
• trans-4-methyl-cyclohexanecarboxylic acid
• trans-4-methylcyclohexyl carboxylic acid
• trans-4-Methyl-l-cyclohexanecarboxylic acid
• 4-methylcyclohexane-1-carboxylic acid
• trans-4-Methylcyclohexane-1-carboxylicacid
• trans-4-Methyl-1-cyclohexanecarboxylic acid 98%
• trans-4-Methyl-1-cyclohexanecarboxylic acid
• TRANS-4-METHYLCYCLOHEXANECARBOXYLIC ACID
• trans-4-Methylcyclohexanecarboxylic Acid
• trans-4-methylcyclohexane-1-carboxylic acid
• 13064-83-0
• EN300-84995
• J-005841
• BDBM197306
• SY113256
• 6128-75-2
• Cyclohexanecarboxylic acid, 4-methyl-, cis-
• NS00084845
• C90647
• W-106236
• AKOS006376629
• EINECS 213-289-5
• ZB1708
• F0001-0409
• SCHEMBL265529
• SY265457
• Q27265855
• UNII-M7DSK28350
• MFCD20617670
• J-525025
• 4-Methyl-1-cyclohexanecarboxylic acid, 99%
• QTDXSEZXAPHVBI-KNVOCYPGSA-N
• DTXSID20274145
• Q27283584
• EINECS 235-959-6
• trans-4-methyl-1-cyclohexane carboxylic acid
• TRANS-4-METHYL CYCLOHEXANE CARBOXYLIC ACID
• AM9725
• SCHEMBL135660
• 4-METHYLCYCLOHEXYLFORMATE
• M7DSK28350
• NSC124039
• AC-18445
• 4-METHYLCYCLOHEXANECARBOXYLIC ACID
• s12052
• NS00079730
• AKOS003386241
• DTXSID80195822
• AMY18328
• M1783
• 4-Methyl-cyclohexanecarboxylic acid
• SB22811
• EN300-92156
• PDA15MV7IO
• 4-Methylcyclohexanecarboxylic acid, trans-
• (1r,4r)-4-methylcyclohexane-1-carboxylic acid
• SCHEMBL2608631
• SAMPL4, O7
• cis-4-methylcyclohexane-1-carboxylic acid
• NSC 124039
• NS00031330
• Cyclohexanecarboxylic acid,4-methyl-,cis-
• trans 4-methylcyclohexane carboxylic acid
• AKOS006377006
• trans 4-methyl-cyclohexanecarboxylic acid
• SY066773
• SCHEMBL12262684
• 934-67-8
• EINECS 224-369-4
• FT-0698415
• trans-4-Methyl-1-cyclohexanecarboxylic acid, 98%
• AS-10825
• CS-0114192
• M1621
• cis-4-Methylcyclohexanecarboxylic acid
• UNII-70F0I2AMTV
• SB66954
• 4-Methylcyclohexanecarboxylic acid, cis-
• TRANS-4-METHYLCYCLOHEXANE CARBOXYLIC ACID
• 4331-54-8
• TS-01847
• Cyclohexanecarboxylic acid, 4-methyl-
• DTXSID20274140
• CS-0096911
• SCHEMBL135662
• FT-0600623
• CS-0035994
• 4-Methyl-1-cyclohexanecarboxylic acid
• NSC-124039
• UNII-PDA15MV7IO
• MFCD00074909
• 40392-31-2
• BCP28155
• A872724
• AB02851
• MFCD00074943
• AS-79148
• 70F0I2AMTV
• Z1205493659
• QTDXSEZXAPHVBI-LJGSYFOKSA-N
• STK286091
• trans-4-Methylcyclohexanecarboxylicacid
• DTXCID20118313
• DB-007928
• CYCLOHEXANECARBOXYLIC ACID, 4-METHYL-, TRANS-
• 4-Methylcyclohexanecarboxylic Acid; p-Methylcyclohexanecarboxylic Acid
• +Expand

• MDL： MFCD00074943
• InChIKey： QTDXSEZXAPHVBI-LJGSYFOKSA-N
• Inchi： 1S/C8H14O2/c1-6-2-4-7(5-3-6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)/t6-,7-
• SMILES： C[C@H]1CC[C@@H](CC1)C(O)=O

Computed Properties

• Exact Mass: 142.09942
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 142.099
• Heavy Atom Count: 10
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.89730
• PSA: 37.3
• Refractive Index: 1.467
• Boiling Point: 245°C(lit.)
• Melting Point: 109-111 °C (lit.)
• Flash Point: 110.7±13.1 °C
• Color/Form: White crystalline powder
• Solubility: Not determined
• Density: 0.9170